Cas no 2171757-82-5 (3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol
• CAS No: 2171757-82-5
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6358187
• PubChem ID: 165735684
• Update Time: 2025-10-29

3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol
• 2171757-82-5
• EN300-1646359

• Inchi： 1S/C13H26N2O/c1-15-10-9-13(16,11-15)12(14)7-5-3-2-4-6-8-12/h16H,2-11,14H2,1H3
• InChI Key： SUOJVTZKVHWNIR-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CCCCCCC1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol

Introduction to 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol (CAS No. 2171757-82-5) and Its Emerging Applications in Chemical Biology

3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol (CAS No. 2171757-82-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. This bicyclic amine derivative combines a cyclooctylamine moiety with a pyrrolidinone scaffold, creating a molecule with potential applications in drug discovery, molecular recognition, and biophysical studies. The compound's unique stereochemistry and functional groups make it a valuable tool for investigating interactions between small molecules and biological targets.

The nomenclature of this compound reflects its complex structural framework. The presence of a 1-aminocyclooctyl side chain introduces a rigid, non-linear alkylamine group, which can influence both the solubility and binding affinity of the molecule. Meanwhile, the methylpyrrolidin-3-ol core provides a hydrogen bond acceptor site and a chiral center, enabling fine-tuning of molecular interactions through stereoelectronic effects. Such structural attributes are particularly relevant in the development of novel therapeutic agents where precise control over bioactivity is paramount.

Recent advancements in computational chemistry have enabled deeper insights into the behavior of 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol. Molecular dynamics simulations suggest that the cyclooctyl group enhances hydrophobic interactions, making the compound suitable for membrane-associated applications. Additionally, quantum mechanical calculations have revealed that the pyrrolidinone ring exhibits significant dipole moments, which may facilitate its interaction with polar biological targets such as enzymes and receptors.

In the realm of drug discovery, this compound has been explored as a potential scaffold for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular pathways, and their dysregulation is often linked to diseases such as cancer and inflammatory disorders. Preliminary studies indicate that derivatives of 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol can modulate kinase activity by binding to their ATP-binding pockets. The bulky cyclooctyl group may sterically hinder substrate access, while the amine and hydroxyl groups provide hydrogen bonding opportunities for precise target engagement.

The compound's chiral nature has also opened avenues for studying enantioselective interactions in biological systems. Enantiomers—molecules that are mirror images of each other—can exhibit vastly different bioactivities due to their distinct spatial arrangements. By synthesizing enantiomerically pure forms of 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol, researchers can dissect the role of stereochemistry in molecular recognition processes. Such studies are essential for developing enantiopure drugs that maximize therapeutic efficacy while minimizing side effects.

Another promising application lies in materials science, where this compound's unique structural features make it a candidate for designing supramolecular assemblies. Supramolecular chemistry focuses on creating complex structures through non-covalent interactions between molecules. The combination of hydrophobic and polar groups in 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol allows it to form stable aggregates with other functional molecules, potentially leading to applications in drug delivery systems or liquid crystals.

Recent patents have highlighted the utility of this compound in developing novel chiral ligands for asymmetric catalysis. Chiral catalysts are indispensable tools in organic synthesis, enabling the production of enantiomerically pure compounds with high efficiency. The rigid bicyclic framework of 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol provides an ideal scaffold for designing ligands that can selectively bind to transition metals and enhance catalytic performance.

The synthesis of this compound has also been optimized for scalability and purity, ensuring its availability for industrial applications. Advances in synthetic methodologies have allowed chemists to produce high-quality batches of 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol with minimal impurities, making it a reliable building block for further derivatization and research.

Looking ahead, future research on 3-(1-aminocyclooctyl)-1-methylpyrrolidin-3-ol may explore its potential as an intermediate in polymer chemistry or as a component in smart materials that respond to environmental stimuli. The versatility of its structural features ensures that this compound will remain at the forefront of interdisciplinary investigations across chemistry, biology, and materials science.